Cas no 364077-84-9 ((2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid
• CAS No: 364077-84-9
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• MDL: MFCD06409980
• CID: 838031
• PubChem ID: 41098094
• Update Time: 2025-10-30

(2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-(tert-Butoxycarbonyl)-4-oxopyrrolidine-2-carboxylic acid
• (R)-4-OXO-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• (R)‐4‐OXO‐PYRROLIDINE‐1,2‐DICARBOXYLIC ACID 1‐TERT‐BUTYL ESTER
• 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 1-(1,1-dimethylethyl) ester, (2R)-
• N-Boc-4-oxo-D-proline
• (2S)-1-(tert-butoxycarbonyl)-4-oxopyrrolidine-2-carboxylic acid
• 1-(tert-butoxycarbonyl)-4-oxo-L-proline
• 4-Oxo-L-proline, N-BOC protected
• AG-A-07475
• ANW-63882
• Boc-4-keto-D-proline
• CTK7H4307
• SureCN85511
• (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid
• CKYGSXRXTIKGAJ-SSDOTTSWSA-N
• DTXSID60654649
• DB-362301
• SCHEMBL85511
• (R)-1-(tert-Butoxycarbonyl)-4-oxopyrrolidine-2-carboxylicacid
• (2R)-4-OXO-1,2-PYRROLIDINEDICARBOXYLIC ACID 1-(1,1-DIMETHYLETHYL) ESTER
• 1,2-Pyrrolidinedicarboxylic acid, 4-oxo-, 1-(1,1-dimethylethyl) ester,(2R)-
• AKOS016344405
• DS-15600
• CS-M1683
• 364077-84-9
• CS-W000199
• 1-(tert-butoxycarbonyl)-4-oxo-D-proline
• (2R)-1-[(tert-butoxy)carbonyl]-4-oxopyrrolidine-2-carboxylic acid
• MFCD06409980
• (2R)-1-(tert-butoxycarbonyl)-4-oxopyrrolidine-2-carboxylic acid
• (2R)-N-Boc-4-oxo-proline
• EN300-344769
• (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-oxopyrrolidine-2-carboxylic acid

• MDL： MFCD06409980
• Inchi： 1S/C10H15NO5/c1-10(2,3)16-9(15)11-5-6(12)4-7(11)8(13)14/h7H,4-5H2,1-3H3,(H,13,14)/t7-/m1/s1
• InChI Key： CKYGSXRXTIKGAJ-SSDOTTSWSA-N
• SMILES： O(C(N1CC(C[C@@H]1C(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.9Ų

Additional information on (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid

Introduction to (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic Acid (CAS No. 364077-84-9)

(2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid, with the CAS number 364077-84-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, belonging to the pyrrolidine family, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The unique structural features of this molecule, particularly its chiral center and protective group, make it a valuable intermediate in the synthesis of more complex pharmaceuticals.

The utility of (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid lies in its ability to serve as a building block for the construction of intricate molecular frameworks. The presence of a tert-butoxycarbonyl (Boc) group provides stability and protection during synthetic transformations, while the oxo group at the 4-position introduces reactivity that can be leveraged in subsequent reactions. This combination makes it an ideal candidate for use in multi-step syntheses aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid is particularly valuable in this context. Research has demonstrated that the (R)-configuration can lead to enhanced biological activity, making this compound a promising candidate for further investigation in medicinal chemistry.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including HIV and cancer. Proteases are enzymes that play a crucial role in many biological processes, and inhibiting their activity can have therapeutic benefits. The pyrrolidine core of (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid is well-suited for designing molecules that can interact with these enzymes effectively. Recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific proteases, highlighting its potential as a lead compound for drug discovery.

The synthesis of (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid involves several key steps that showcase modern synthetic methodologies. The introduction of the Boc group provides a stable protecting group that can be removed under specific conditions when desired. This allows for selective modification of other functional groups within the molecule. Additionally, the oxo group can be transformed into other functional moieties through various chemical reactions, such as reduction or oxidation, further expanding its synthetic utility.

The importance of this compound is further underscored by its role in the development of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides but with improved pharmacological properties. The pyrrolidine scaffold is a common feature in many peptidomimetics due to its ability to mimic peptide bonds and interact with biological targets. By incorporating (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid into peptidomimetic designs, researchers can create molecules with enhanced binding affinity and selectivity.

In conclusion, (2R)-1-tert-butoxycarbonyl-4-oxo-pyrrolidine-2-carboxylic acid (CAS No. 364077-84-9) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an excellent intermediate for synthesizing complex molecules, particularly chiral drugs and peptidomimetics. The growing body of research on this compound underscores its importance in drug discovery and development, making it a cornerstone in modern medicinal chemistry.